Cas no 1779130-90-3 (4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid)

• Product Name: 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid
• CAS No: 1779130-90-3
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 5181677
• Update Time: 2025-06-09

4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid
• Furo[3,2-c]pyridine-2-carboxylic acid, 4-(4-piperidinyl)-

• Inchi： 1S/C13H14N2O3/c16-13(17)11-7-9-10(18-11)3-6-15-12(9)8-1-4-14-5-2-8/h3,6-8,14H,1-2,4-5H2,(H,16,17)
• InChI Key： JPPRTNHGKBNABB-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)=NC=CC2OC(C(O)=O)=CC1=2

Additional information on 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid

Comprehensive Overview of 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid (CAS No. 1779130-90-3)

The compound 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid (CAS No. 1779130-90-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structural features, combining a furopyridine core with a piperidine moiety, make it a promising scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets involved in various disease pathways.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid stands out due to its balanced physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, which are critical for drug-likeness and oral bioavailability. These attributes align with current trends in fragment-based drug design and lead optimization strategies.

The synthesis of 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing common challenges in heterocyclic compound preparation. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures structural integrity, a critical factor for reproducibility in preclinical studies.

From a therapeutic perspective, the furo[3,2-c]pyridine core of this compound shares structural similarities with several FDA-approved drugs, highlighting its potential for drug repurposing or new chemical entity development. Computational studies, including molecular docking and QSAR modeling, suggest favorable interactions with enzymes like PI3K and BTK, which are hot targets in oncology research. This aligns with growing interest in precision medicine and targeted therapies.

Beyond pharmaceuticals, 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid has applications in chemical biology as a tool compound for probing enzyme mechanisms or as a fluorescent probe precursor. Its derivatization potential allows for the creation of bioconjugates used in diagnostic assays. These applications resonate with the increasing focus on theranostics—a fusion of therapy and diagnostics—in modern healthcare.

Quality control and regulatory compliance are paramount for this compound, especially given its use in preclinical research. Strict adherence to ICH guidelines for impurity profiling and stability testing ensures reliable data in in vitro and in vivo studies. This is particularly relevant as regulatory agencies emphasize translational research to bridge the gap between laboratory findings and clinical outcomes.

In the context of green chemistry, efforts to optimize the synthesis of 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid have focused on reducing organic solvent use and employing catalytic methods. Such initiatives align with global sustainability goals and the pharmaceutical industry’s push toward environmentally friendly manufacturing. Researchers are also exploring continuous processing to enhance scalability, a key consideration for industrial-scale production.

The compound’s intellectual property landscape is another area of interest, with patents covering its derivatives and therapeutic uses. This reflects broader trends in pharmaceutical innovation and the race to develop first-in-class drugs. Strategic patent analysis can provide insights into emerging applications and unmet medical needs that this chemical scaffold might address.

From a commercial standpoint, 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as synthetic complexity and market demand, which fluctuate with trends in drug discovery pipelines. Custom synthesis services often offer tailored derivatives to support structure-activity relationship studies.

Looking ahead, the versatility of 4-Piperidin-4-yl-furo[3,2-c]pyridine-2-carboxylic acid positions it as a valuable building block in combinatorial chemistry and high-throughput screening campaigns. Its integration into AI-driven drug discovery platforms further amplifies its potential, as machine learning algorithms can predict novel derivatives with optimized pharmacokinetic profiles. This synergy between synthetic chemistry and digital transformation exemplifies the future of rational drug design.